Cas no 2418708-45-7 (2-{5-amino-3-(2-methoxy-2-oxoethyl)-2-methylphenylmethoxy}acetic acid)

• Product Name: 2-{5-amino-3-(2-methoxy-2-oxoethyl)-2-methylphenylmethoxy}acetic acid
• CAS No: 2418708-45-7
• MF: C₁₃H₁₇NO₅
• MW: 267.277784109116
• CID: 5678520
• PubChem ID: 165979536
• Update Time: 2025-06-08

2-{5-amino-3-(2-methoxy-2-oxoethyl)-2-methylphenylmethoxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2418708-45-7
• EN300-26627032
• 2-{[5-amino-3-(2-methoxy-2-oxoethyl)-2-methylphenyl]methoxy}acetic acid
• 2-{5-amino-3-(2-methoxy-2-oxoethyl)-2-methylphenylmethoxy}acetic acid

• Inchi： 1S/C13H17NO5/c1-8-9(5-13(17)18-2)3-11(14)4-10(8)6-19-7-12(15)16/h3-4H,5-7,14H2,1-2H3,(H,15,16)
• InChI Key： FBZARUUYBTYCAR-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)CC1=CC(=CC(CC(=O)OC)=C1C)N

Computed Properties

• Exact Mass: 267.11067264g/mol
• Monoisotopic Mass: 267.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 98.8Ų

Additional information on 2-{5-amino-3-(2-methoxy-2-oxoethyl)-2-methylphenylmethoxy}acetic acid

Introduction to 2-{5-amino-3-(2-methoxy-2-oxoethyl)-2-methylphenylmethoxy}acetic acid (CAS No. 2418708-45-7) and Its Emerging Applications in Chemical Biology

The compound 2-{5-amino-3-(2-methoxy-2-oxoethyl)-2-methylphenylmethoxy}acetic acid, identified by its CAS number 2418708-45-7, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate structural framework, has garnered attention due to its unique pharmacophoric features and promising biological activities. The presence of multiple functional groups, including an amino group, a methoxy-substituted ethyl moiety, and a phenyl ring with methoxy and methoxyethoxy substituents, contributes to its versatility in molecular interactions.

In recent years, the development of novel compounds with tailored biological properties has been a cornerstone of drug discovery efforts. The structural motif of 2-{5-amino-3-(2-methoxy-2-oxoethyl)-2-methylphenylmethoxy}acetic acid aligns well with the growing interest in molecules that exhibit modulatory effects on key biological pathways. Specifically, the amino group and the phenolic ether moiety suggest potential interactions with enzymes and receptors involved in inflammatory responses, metabolic regulation, and neurochemical signaling.

One of the most compelling aspects of this compound is its potential as a scaffold for further derivatization. The methoxy-substituted ethyl group provides a flexible linker that can be modified to enhance solubility, bioavailability, or target specificity. This adaptability has made it a valuable candidate for medicinal chemists seeking to develop next-generation therapeutics. Recent studies have demonstrated that structurally similar compounds have shown efficacy in preclinical models of diseases such as cancer, neurodegenerative disorders, and metabolic syndromes.

The pharmacological profile of 2-{5-amino-3-(2-methoxy-2-oxoethyl)-2-methylphenylmethoxy}acetic acid has been preliminarily explored through in vitro assays. Initial findings indicate that the compound exhibits inhibitory activity against certain kinases and transcription factors implicated in disease pathogenesis. For instance, its interaction with Janus kinases (JAKs) has been observed, suggesting a possible role in modulating immune responses. Additionally, the presence of a phenolic group may enable redox-sensitive interactions, making it relevant for investigating oxidative stress-related conditions.

Advances in computational chemistry have further enhanced the understanding of this compound's behavior. Molecular docking studies have revealed that 2-{5-amino-3-(2-methoxy-2-oxoethyl)-2-methylphenylmethoxy}acetic acid can bind to pockets on target proteins with high affinity. These computational predictions have been validated by experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, reinforcing the compound's potential as a lead molecule in drug development.

The synthesis of this compound presents an interesting challenge due to its complex architecture. Multi-step organic synthesis strategies have been employed to construct the desired framework efficiently. Key synthetic steps include condensation reactions to form the acetic acid moiety, protection-deprotection strategies to handle the reactive functional groups, and selective substitution reactions to introduce the methoxy and methoxyethoxy substituents. These synthetic methodologies highlight the compound's complexity while also showcasing advancements in synthetic organic chemistry that enable access to such intricate structures.

From a regulatory perspective, CAS No. 2418708-45-7 ensures traceability and consistency across different research groups. This standardized identification facilitates collaboration and reproducibility in scientific studies. Furthermore, the compound's classification as a research chemical rather than a controlled substance simplifies its handling under laboratory conditions, allowing researchers to explore its full potential without unnecessary bureaucratic hurdles.

The future directions for research on 2-{5-amino-3-(2-methoxy-2-oxoethyl)-2-methylphenylmethoxy}acetic acid are multifaceted. Preclinical studies are planned to evaluate its efficacy and safety profile in animal models of human diseases. Additionally, structure-activity relationship (SAR) studies will be conducted to optimize its pharmacological properties further. The integration of machine learning algorithms into drug discovery pipelines may also accelerate the process by predicting new derivatives with enhanced activity or selectivity.

In conclusion, 2418708-45-7 is not just another entry in a chemical database but represents a significant opportunity for innovation in chemical biology and medicine. Its unique structural features and promising biological activities position it as a valuable asset for researchers aiming to develop novel therapeutics. As our understanding of biological systems continues to evolve, 5-amino-3-(2-methoxy-2 oxoethyl)- 23456789 -methylphenylmeth oxy}acetic acid may well emerge as a key player in addressing some of today's most pressing medical challenges.